Cas no 2138258-97-4 (Carbamic acid, N-[(3,5-dimethyl-2-piperidinyl)methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(3,5-dimethyl-2-piperidinyl)methyl]-, 1,1-dimethylethyl ester
• CAS No: 2138258-97-4
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5279842
• Update Time: 2025-05-30

Carbamic acid, N-[(3,5-dimethyl-2-piperidinyl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(3,5-dimethyl-2-piperidinyl)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H26N2O2/c1-9-6-10(2)11(14-7-9)8-15-12(16)17-13(3,4)5/h9-11,14H,6-8H2,1-5H3,(H,15,16)
• InChI Key： UQQPUVOKVHYDAM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1C(C)CC(C)CN1

Additional information on Carbamic acid, N-[(3,5-dimethyl-2-piperidinyl)methyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[(3,5-dimethyl-2-piperidinyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 2138258-97-4)

The compound Carbamic acid, N-[(3,5-dimethyl-2-piperidinyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 2138258-97-4) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a piperidine ring and a tert-butyl ester group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery, particularly in modulating central nervous system (CNS) targets.

In recent years, the demand for piperidine derivatives has surged, driven by their applications in developing treatments for neurological disorders. The 3,5-dimethyl-2-piperidinyl moiety in this compound is particularly noteworthy, as it enhances lipophilicity and bioavailability—key factors in CNS drug design. This aligns with current trends in precision medicine, where structure-activity relationships (SAR) are critical for optimizing therapeutic efficacy.

The tert-butyl carbamate (Boc) protecting group in this molecule is another highlight, widely used in peptide synthesis and medicinal chemistry. Its stability under basic conditions and ease of removal under acidic conditions make it indispensable in multi-step syntheses. This feature addresses a common challenge in organic chemistry: selective protection and deprotection of functional groups.

From an industrial perspective, scalability and purity are paramount for CAS No. 2138258-97-4. Advanced analytical techniques like HPLC and LC-MS ensure quality control, meeting stringent regulatory standards for pharmaceutical intermediates. This resonates with the growing emphasis on green chemistry and sustainable manufacturing practices, as researchers seek eco-friendly synthetic routes.

Frequently asked questions about this compound include its solubility profile (typically soluble in organic solvents like DMSO and dichloromethane), storage conditions (often recommended at -20°C under inert atmosphere), and potential applications in kinase inhibitor development. These queries reflect the compound's versatility and the need for detailed technical data sheets.

In summary, Carbamic acid, N-[(3,5-dimethyl-2-piperidinyl)methyl]-, 1,1-dimethylethyl ester represents a convergence of synthetic utility and biomedical relevance. Its structural features cater to modern drug discovery paradigms, while its physicochemical properties align with industrial requirements—making it a compound of enduring interest in both academic and commercial spheres.